Cas no 61603-04-1 (Pentanamide, 5-(5-hydroxy-5-methyl-2-pyrrolidinylidene)-4-oxo-)

• Product name: Pentanamide, 5-(5-hydroxy-5-methyl-2-pyrrolidinylidene)-4-oxo-
• CAS No: 61603-04-1
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 473154
• PubChem ID: 71394199

Pentanamide, 5-(5-hydroxy-5-methyl-2-pyrrolidinylidene)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 5-(5-hydroxy-5-methyl-2-pyrrolidinylidene)-4-oxo-
• 5-(5-hydroxy-5-methylpyrrolidin-2-ylidene)-4-oxopentanamide
• DTXSID50815924
• 61603-04-1

• Inchi： InChI=1S/C10H16N2O3/c1-10(15)5-4-7(12-10)6-8(13)2-3-9(11)14/h6,12,15H,2-5H2,1H3,(H2,11,14)
• InChI Key： IPXUZKSRGFUKSW-UHFFFAOYSA-N
• SMILES： CC1(CCC(=CC(=O)CCC(=O)N)N1)O

Computed Properties

• Exact Mass: 212.11618
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 92.4Ų
• XLogP3: -1

Experimental Properties

• PSA: 92.42